Cas no 1031793-11-9 (3-(3-Chloro-4-methoxyphenyl)-1h-pyrazol-5-ylamine Hydrochloride)

• Product Name: 3-(3-Chloro-4-methoxyphenyl)-1h-pyrazol-5-ylamine Hydrochloride
• CAS No: 1031793-11-9
• MF: C₁₀H₁₁Cl₂N₃O
• MW: 260.119839906693
• CID: 3056036
• PubChem ID: 16495438
• Update Time: 2025-06-13

3-(3-Chloro-4-methoxyphenyl)-1h-pyrazol-5-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-4-methoxyphenyl)-1h-pyrazol-5-ylamine, HCl
• BIO-FARMA BF000936
• 3-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRAZOL-5-YLAMINE HYDROCHLORIDE
• 3-(3-Chloro-4-methoxy-phenyl)-1H-pyrazol-5-amine hydrochloride
• 3-(3-Chloro-4-methoxyphenyl)-1H-pyrazol-5-amine hydrochloride
• 3-(3-Chloro-4-methoxyphenyl)-1h-pyrazol-5-ylamine,HCl
• AKOS001476499
• 1031793-11-9
• 5-(3-chloro-4-methoxyphenyl)-1H-pyrazol-3-amine;hydrochloride
• 3-(3-Chloro-4-methoxyphenyl)-1h-pyrazol-5-ylamine Hydrochloride

• Inchi： 1S/C10H10ClN3O.ClH/c1-15-9-3-2-6(4-7(9)11)8-5-10(12)14-13-8;/h2-5H,1H3,(H3,12,13,14);1H
• InChI Key： ASPRGCZBHZPENB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(N)=NN1)OC.Cl

Computed Properties

• Exact Mass: 259.027917g/mol
• Monoisotopic Mass: 259.027917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.12g/mol
• Topological Polar Surface Area: 63.9Ų

Additional information on 3-(3-Chloro-4-methoxyphenyl)-1h-pyrazol-5-ylamine Hydrochloride

Recent Advances in the Study of 3-(3-Chloro-4-methoxyphenyl)-1H-pyrazol-5-ylamine Hydrochloride (CAS: 1031793-11-9)

3-(3-Chloro-4-methoxyphenyl)-1H-pyrazol-5-ylamine Hydrochloride (CAS: 1031793-11-9) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound belongs to the pyrazole amine class, which is known for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the chloro-methoxyphenyl moiety in its structure enhances its binding affinity to specific biological targets, making it a valuable scaffold for further optimization. Researchers have focused on understanding its interaction with key enzymes and receptors to elucidate its therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis of 3-(3-Chloro-4-methoxyphenyl)-1H-pyrazol-5-ylamine Hydrochloride was optimized to improve yield and purity. The researchers employed a multi-step synthetic route involving condensation, cyclization, and hydrochloride salt formation. The final product was characterized using NMR, HPLC, and mass spectrometry, confirming its structural integrity and high purity (>98%).

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in rodent models showed reduced inflammation and improved clinical scores, further supporting its therapeutic promise.

Another area of interest is the compound's potential application in oncology. Recent findings indicate that 3-(3-Chloro-4-methoxyphenyl)-1H-pyrazol-5-ylamine Hydrochloride can induce apoptosis in certain cancer cell lines by modulating the activity of apoptosis-related proteins. These findings were presented at the American Association for Cancer Research (AACR) annual meeting, highlighting its role as a novel chemotherapeutic agent.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance its pharmacokinetic properties while maintaining its efficacy.

In conclusion, 3-(3-Chloro-4-methoxyphenyl)-1H-pyrazol-5-ylamine Hydrochloride (CAS: 1031793-11-9) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a subject of ongoing research. Further studies are warranted to fully exploit its clinical potential and overcome existing challenges.